Cas no 91093-42-4 (2-Amino-4-phenylpyrimidine-5-carboxylic acid)

• Product Name: 2-Amino-4-phenylpyrimidine-5-carboxylic acid
• CAS No: 91093-42-4
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• MDL: MFCD08669646
• CID: 810346
• PubChem ID: 254927
• Update Time: 2025-11-02

2-Amino-4-phenylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-phenylpyrimidine-5-carboxylic acid
• 2-CHLORO-6-(N,N-DIETHYLAMINO)PYRAZINE
• 5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-
• 2-Amino-4-phenyl-pyrimidin-carbonsaeure-(5)
• 2-amino-4-phenyl-pyrimidine-5-carboxylic acid
• 2-AMINO-4-PHENYLPYRIMIDINE-5-CARBOXYLICACID
• DTXSID40292023
• 91093-42-4
• HMS3088O13
• NCIOpen2_004372
• MFCD08669646
• SB60591
• NSC79672
• SMR001560303
• 2-amino-4-phenyl-5-pyrimidinecarboxylic acid
• TS-00458
• MLS002694374
• CS-0330372
• CHEMBL1887733
• AKOS005265057
• NSC-79672

• MDL： MFCD08669646
• Inchi： 1S/C11H9N3O2/c12-11-13-6-8(10(15)16)9(14-11)7-4-2-1-3-5-7/h1-6H,(H,15,16)(H2,12,13,14)
• InChI Key： QYMSHUCTVIQCSI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(N)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.06900
• Monoisotopic Mass: 215.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1A^2
• XLogP3: 1

Experimental Properties

• Density: 1.379
• Boiling Point: 488.1°Cat760mmHg
• Flash Point: 249°C
• Refractive Index: 1.668
• PSA: 89.10000
• LogP: 2.00520

Additional information on 2-Amino-4-phenylpyrimidine-5-carboxylic acid

Comprehensive Overview of 2-Amino-4-phenylpyrimidine-5-carboxylic acid (CAS No. 91093-42-4): Properties, Applications, and Industry Insights

2-Amino-4-phenylpyrimidine-5-carboxylic acid (CAS No. 91093-42-4) is a specialized organic compound with a pyrimidine backbone, widely recognized for its role in pharmaceutical and agrochemical research. The compound's unique structure, featuring an amino group and a carboxylic acid moiety, makes it a versatile intermediate in synthesizing bioactive molecules. Researchers and industries increasingly focus on this compound due to its potential in drug discovery, particularly in kinase inhibition and antimicrobial applications.

In recent years, the demand for pyrimidine derivatives like 2-Amino-4-phenylpyrimidine-5-carboxylic acid has surged, driven by advancements in targeted cancer therapies and precision agriculture. Search trends reveal growing interest in keywords such as "pyrimidine-based drug synthesis," "CAS 91093-42-4 suppliers," and "phenylpyrimidine applications," reflecting its relevance in both academic and industrial settings. This compound's solubility in polar solvents and stability under physiological conditions further enhance its appeal for high-throughput screening.

The synthesis of 2-Amino-4-phenylpyrimidine-5-carboxylic acid typically involves multi-step reactions, including condensation and cyclization processes. Optimized protocols emphasize green chemistry principles, aligning with the global push for sustainable manufacturing. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying purity, a key concern for buyers searching for "CAS 91093-42-4 purity standards." Regulatory compliance, particularly in REACH and FDA submissions, is another frequently queried topic among users.

Beyond pharmaceuticals, this compound shows promise in material science, where its aromatic system contributes to the development of organic semiconductors. Startups exploring "bioactive heterocycles for electronics" have highlighted its potential in flexible displays and sensors. Such interdisciplinary applications underscore why 2-Amino-4-phenylpyrimidine-5-carboxylic acid remains a hotspot in patent filings and R&D investments.

For laboratories seeking reliable data, the compound's spectral properties (e.g., UV-Vis absorption maxima) and storage conditions are frequently documented in technical databases. Queries like "thermal stability of phenylpyrimidine derivatives" or "CAS 91093-42-4 MSDS" indicate user priorities around safety and performance. Suppliers often provide customized packaging options, catering to small-scale researchers and bulk industrial clients alike.

In conclusion, 2-Amino-4-phenylpyrimidine-5-carboxylic acid exemplifies the convergence of innovation and practicality in modern chemistry. Its adaptability across life sciences and advanced materials ensures sustained interest, while eco-friendly synthesis methods address contemporary environmental concerns. As AI-driven drug discovery accelerates, compounds like this will likely play pivotal roles in next-generation therapeutics and technologies.